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Compound of Interest

Compound Name: 3-Iodobenzohydrazide

Cat. No.: B183010 Get Quote

This guide provides a comprehensive technical overview of 3-Iodobenzohydrazide, a key

chemical intermediate for researchers, scientists, and professionals in drug development. We

will delve into its chemical identity, detailed safety protocols, physical and chemical properties,

a robust synthesis method, and its current applications, particularly in the realm of antiviral

research.

Chemical Identity and Properties
3-Iodobenzohydrazide is an aromatic hydrazide derivative. The presence of an iodine atom

and a hydrazide functional group makes it a versatile building block in organic synthesis.

CAS Number: 39115-94-1[1][2]

Physical and Chemical Properties
Property Value Source

Molecular Formula C₇H₇IN₂O [2][3]

Molecular Weight 262.05 g/mol [3]

Appearance Solid [3]

Melting Point 151-153 °C [3]
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Safety Data and Handling
Adherence to strict safety protocols is paramount when handling 3-Iodobenzohydrazide. This

compound is classified as an irritant and requires careful handling to avoid exposure.

GHS Classification
Signal Word: Warning

GHS Pictogram:

alt text

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

Prevention: P261, P264, P271, P280

Response: P302 + P352, P304 + P340, P312, P305 + P351 + P338

Storage: P403 + P233, P405

Disposal: P501

Handling and Storage Recommendations
Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[3] Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.
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Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]

Synthesis of 3-Iodobenzohydrazide
The synthesis of 3-Iodobenzohydrazide is most commonly achieved through the reaction of

methyl 3-iodobenzoate with hydrazine hydrate. This nucleophilic acyl substitution reaction is a

standard and efficient method for preparing hydrazides from esters.

Synthesis Workflow Diagram

Methyl 3-iodobenzoate

RefluxHydrazine Hydrate

Ethanol Solvent

Cooling & Precipitation Filtration & Washing
(Cold Water) 3-Iodobenzohydrazide
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Caption: Synthesis workflow for 3-Iodobenzohydrazide.

Experimental Protocol
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine methyl

3-iodobenzoate (1.0 equivalent) and ethanol.[1]

Addition of Hydrazine Hydrate: To the stirred solution, add hydrazine hydrate (1.2

equivalents) dropwise.[1]
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Reflux: Heat the reaction mixture to reflux and maintain for 2-5 hours.[3] The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Precipitation: After the reaction is complete, cool the flask to room temperature. A white

precipitate of 3-Iodobenzohydrazide should form.

Filtration and Washing: Filter the precipitate using a Buchner funnel and wash it thoroughly

with cold water to remove any unreacted hydrazine hydrate.[3]

Drying: Dry the purified product in a vacuum oven.

Applications in Research and Drug Development
3-Iodobenzohydrazide serves as a valuable precursor in the synthesis of various heterocyclic

compounds. Its derivatives have garnered significant interest in medicinal chemistry.

Antiviral Potential
Hydrazide and hydrazone derivatives are known to possess a wide range of biological

activities, including antiviral properties.[4][5] The mechanism of action for many antiviral

hydrazones involves the inhibition of viral replication.[4] While the specific antiviral mechanism

of 3-iodobenzohydrazide is not extensively studied, it is hypothesized that its derivatives

could interfere with viral enzymes or the process of viral uncoating within host cells.

A notable application of 3-Iodobenzohydrazide is its use as an organic ligand in the synthesis

of iodobenzoyldiazenido-functionalized polyoxometalates (POMs). These hybrid materials have

demonstrated significant in vitro inhibitory effects against Coxsackievirus B3 (CVB3).

The inclusion of iodine in pharmaceutical compounds can influence their metabolic stability and

biodistribution, which is a critical consideration in drug design.[6] The carbon-iodine bond's

stability is a key factor in the development of radioiodinated pharmaceuticals for imaging and

therapy.[6]

Conclusion
3-Iodobenzohydrazide is a chemical intermediate with significant potential in synthetic and

medicinal chemistry. Its well-defined synthesis and the biological activity of its derivatives make
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it a compound of interest for further research and development. Proper safety precautions are

essential for its handling and use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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